2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone

• IUPAC Name: 2-(benzotriazol-1-yl)-3-(propan-2-ylamino)naphthalene-1,4-dione
• InChI: InChI=1S/C19H16N4O2/c1-11(2)20-16-17(23-15-10-6-5-9-14(15)21-22-23)19(25)13-8-4-3-7-12(13)18(16)24/h3-11,20H,1-2H3
• InChI Key: YSRJKDDVHKKWHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C(=O)C2=CC=CC=C2C1=O)N3C4=CC=CC=C4N=N3
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone, also known as BINQ, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. BINQ is a naphthoquinone derivative that contains a benzotriazole moiety, which is responsible for its unique properties.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been studied extensively for its potential applications in various fields of science. One of its primary applications is in the field of photodynamic therapy (PDT). PDT is a non-invasive treatment that involves the use of a photosensitizer, such as 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone, that is activated by light to produce reactive oxygen species (ROS) that can destroy cancer cells. 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to be effective in PDT for various types of cancer, including breast cancer, lung cancer, and melanoma.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone involves the production of ROS upon exposure to light. The ROS generated by 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone can cause oxidative damage to cellular components, leading to cell death. 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has also been shown to induce apoptosis, a programmed cell death mechanism, in cancer cells. Additionally, 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, which can lead to cell death.
Biochemical and Physiological Effects
2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to have a variety of biochemical and physiological effects. In addition to its role in PDT, 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to have anti-inflammatory and antioxidant properties. 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling, which can lead to the inhibition of cell proliferation. Additionally, 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to inhibit the expression of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling, which can lead to the inhibition of tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has several advantages for lab experiments, including its high purity and stability, which make it a reliable compound for research. Additionally, 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to have low toxicity and minimal side effects, making it a safe compound for use in vitro and in vivo. However, 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has some limitations, including its limited solubility in aqueous solutions, which can hinder its use in certain experiments.

Future Directions

There are several future directions for research on 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone. One potential direction is the development of novel PDT formulations that incorporate 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone with other photosensitizers or therapeutic agents. Another direction is the investigation of the effects of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone on other diseases, such as neurodegenerative diseases and viral infections. Additionally, further research is needed to elucidate the mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone and its potential interactions with other cellular components.
Conclusion
In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been shown to be effective in PDT for various types of cancer and has several biochemical and physiological effects. 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has several advantages for lab experiments, including its high purity and stability, but also has some limitations. There are several future directions for research on 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone, including the development of novel PDT formulations and investigation of its effects on other diseases.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone involves the condensation reaction of 2-amino-1,3-benzothiazole and 2-isopropyl-3-nitro-1,4-naphthoquinone in the presence of a catalyst. The resulting product is then reduced to obtain 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone. The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(isopropylamino)naphthoquinone has been optimized to achieve high yields and purity, making it a viable compound for scientific research.